Cas no 1097306-75-6 (Ethyl 5-bromooxazole-4-carboxylate)

• Product Name: Ethyl 5-bromooxazole-4-carboxylate
• CAS No: 1097306-75-6
• MF: C₆H₆BrNO₃
• MW: 220.02074098587
• CID: 4679913
• PubChem ID: 54357831
• Update Time: 2024-11-06

Ethyl 5-bromooxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromooxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, 5-bromo-, ethyl ester
• 5-Bromo-oxazole-4-carboxylic acid ethyl ester
• AT24610
• Ethyl5-bromooxazole-4-carboxylate
• 1097306-75-6
• SCHEMBL3724425
• EN300-395275
• ethyl 5-bromo-1,3-oxazole-4-carboxylate

• Inchi： 1S/C6H6BrNO3/c1-2-10-6(9)4-5(7)11-3-8-4/h3H,2H2,1H3
• InChI Key： UKJJUZSQTWPSCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=CO1

Computed Properties

• Exact Mass: 218.95311g/mol
• Monoisotopic Mass: 218.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.9